Cas no 757222-06-3 (N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 757222-06-3
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5947635
• PubChem ID: 2081468
• Update Time: 2025-06-12

N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(4-ethoxyphenyl)-1-methyl-6-oxopyridazine-3-carboxamide
• F5319-0080
• Z27806794
• starbld0004605
• AB00746211-01
• 757222-06-3
• AKOS017053994

• Inchi： 1S/C14H15N3O3/c1-3-20-11-6-4-10(5-7-11)15-14(19)12-8-9-13(18)17(2)16-12/h4-9H,3H2,1-2H3,(H,15,19)
• InChI Key： IZUXUDZHSBDHAB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=O)=NN(C)C(=O)C=C1

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 757222-06-3)

N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 757222-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug development and therapeutic applications.

The molecular structure of N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide features a pyridazine core substituted with a methyl group at position 1 and a carboxamide moiety at position 3. The 4-ethoxyphenyl group attached to the nitrogen atom enhances the compound's lipophilicity, which is crucial for its pharmacokinetic properties. This structural configuration makes it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel enzyme inhibitors or receptor modulators.

Recent studies have highlighted the growing interest in pyridazine derivatives like CAS No. 757222-06-3 due to their potential applications in addressing contemporary health challenges. For instance, researchers are investigating its role in targeting inflammatory pathways or metabolic disorders, topics that are highly searched in academic and medical databases. The compound's mechanism of action, though not fully elucidated, is believed to involve interactions with specific cellular proteins or enzymes, making it a subject of intense scrutiny in preclinical studies.

From a synthetic chemistry perspective, the preparation of N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. The purity and yield of the final product are critical for its subsequent applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. These aspects are particularly relevant to chemists and formulation scientists who frequently search for optimized synthetic protocols.

In the context of drug discovery, CAS No. 757222-06-3 represents a valuable scaffold for the development of new therapeutic agents. Its structural versatility allows for modifications that can enhance bioavailability or target specificity, addressing common challenges in modern pharmacology. Discussions around structure-activity relationships (SAR) and molecular docking studies often feature this compound, reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the study of N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. While it is not classified as a hazardous material, its biodegradation and ecotoxicological profile are subjects of interest for sustainable chemistry initiatives. These topics align with the increasing public and scientific focus on green chemistry and environmental safety, which are frequently searched keywords in related fields.

In summary, N-(4-ethoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 757222-06-3) is a compound of significant scientific interest due to its structural uniqueness and potential applications in medicine and biochemistry. Its study intersects with several hot topics in research, including drug design, enzyme inhibition, and sustainable synthesis, making it a compelling subject for further investigation. As research progresses, this molecule may pave the way for innovative solutions to some of today's most pressing health and scientific challenges.